4-ethoxy-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-3,5-dimethylbenzenesulfonamide

• IUPAC Name: 4-ethoxy-N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]-3,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C19H23N3O4S/c1-4-25-19-14(2)11-16(12-15(19)3)27(23,24)21-13-17(18-7-5-10-26-18)22-9-6-8-20-22/h5-12,17,21H,4,13H2,1-3H3
• InChI Key: KXUXKCJLTCJMGC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1C)S(=O)(=O)NCC(C2=CC=CO2)N3C=CC=N3)C
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol

Description

4-ethoxy-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-3,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C19H23N3O4S and its molecular weight is 389.47. The purity is usually 95%.
BenchChem offers high-quality 4-ethoxy-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-3,5-dimethylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-ethoxy-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-3,5-dimethylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Compounds similar to 4-ethoxy-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-3,5-dimethylbenzenesulfonamide are synthesized through various chemical reactions involving furan and pyrazole moieties. These reactions are pivotal in the development of novel heterocyclic compounds. For instance, the synthesis of ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate (EFADPC) demonstrates the utility of furan derivatives in creating complex structures with potential applications in material science and pharmaceutical research (Singh, Rawat, & Sahu, 2014). Additionally, the formation of novel Naphtho[2,1-b]furan derivatives bearing a pyrazole nucleus highlights the chemical versatility of furan and pyrazole components in constructing molecules with significant biological activities (El-Wahab et al., 2011).

Computational Studies

Quantum chemical calculations and computational studies play a crucial role in understanding the properties of these compounds. The computational study on EFADPC, for example, provides insights into the molecular electrostatic potential surface (MEP), natural bond orbital (NBO) interactions, and electronic descriptors, essential for predicting sites and nature of interactions within molecules. This computational approach aids in the design and synthesis of molecules with desired properties for specific applications (Singh, Rawat, & Sahu, 2014).

Biological Evaluation

The synthesis and biological evaluation of compounds containing furan and pyrazole structures underscore their potential in developing new therapeutic agents. For instance, certain Naphtho[2,1-b]furan derivatives demonstrated promising effects against tested Gram-positive and negative bacteria and fungi, showcasing the antimicrobial potential of these compounds (El-Wahab et al., 2011).